ethyl 2,4-dioxocyclohexane-1-carboxylate
Overview
Description
Ethyl 2,4-dioxocyclohexane-1-carboxylate, also known as EDC, is an organic compound belonging to the class of carboxylic acids. It is an important reagent used in organic synthesis and has a wide range of applications in scientific research.
Scientific Research Applications
Ethyl 2,4-dioxocyclohexane-1-carboxylate is used in a wide range of scientific research applications, such as protein modification, peptide synthesis, and DNA/RNA synthesis. It is also used in the synthesis of organic molecules, such as drugs, pesticides, and other compounds. Additionally, this compound is used in the production of polymers, plastics, and other materials.
Mechanism of Action
Ethyl 2,4-dioxocyclohexane-1-carboxylate acts as a coupling agent in organic synthesis. It reacts with amines, carboxylic acids, and other functional groups to form amides, esters, and other compounds. The reaction of this compound with amines is known as the “active ester” reaction, and the reaction of this compound with carboxylic acids is known as the “active carboxyl” reaction.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is not toxic to humans or other organisms, and is not known to be carcinogenic.
Advantages and Limitations for Lab Experiments
The main advantages of using ethyl 2,4-dioxocyclohexane-1-carboxylate in laboratory experiments are its low cost, availability, and reactivity. It is also relatively easy to handle and store. The main limitation of using this compound is its low solubility in water, which can make it difficult to use in some experiments.
Future Directions
The future of ethyl 2,4-dioxocyclohexane-1-carboxylate research is promising, as it is a versatile reagent with a wide range of applications. Possible future directions for this compound research include the development of new methods for synthesizing this compound, the development of new applications for this compound, and the development of new catalysts for this compound reactions. Additionally, further research into the biochemical and physiological effects of this compound could lead to new uses for the compound in medicine and other fields.
Synthesis Methods
Ethyl 2,4-dioxocyclohexane-1-carboxylate can be synthesized in a two-step process using ethylchloroformate and 2,4-dioxocyclohexane. In the first step, ethylchloroformate is reacted with 2,4-dioxocyclohexane in the presence of a base such as potassium carbonate or sodium hydroxide. This reaction produces this compound and ethylchloride. In the second step, the ethylchloride is hydrolyzed to produce ethyl alcohol and this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 2,4-dioxocyclohexane-1-carboxylate can be achieved through a multistep process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclohexanone", "Ethyl acetoacetate", "Sodium ethoxide", "Acetic anhydride", "Sulfuric acid", "Sodium bicarbonate", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form ethyl 3-oxocyclohexene-1-carboxylate.", "Step 2: Ethyl 3-oxocyclohexene-1-carboxylate is then treated with acetic anhydride and sulfuric acid to form ethyl 2-acetyl-4-oxocyclohexene-1-carboxylate.", "Step 3: Ethyl 2-acetyl-4-oxocyclohexene-1-carboxylate is then hydrolyzed with sodium bicarbonate and water to form ethyl 2,4-dioxocyclohexane-1-carboxylate." ] } | |
CAS RN |
77548-33-5 |
Molecular Formula |
C9H12O4 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
